Cas no 1361592-77-9 (2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361592-77-9
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4968651
• Update Time: 2025-11-05

2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-10-4-8(5-11(15)12(10)16)9-3-7(1-2-18)6-19-13(9)17/h3-6H,1H2
• InChI Key： YLVDTZMFEOCMDO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)CC#N)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 5
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile

Introduction to 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile (CAS No. 1361592-77-9)

2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1361592-77-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in synthetic chemistry. The structural features of this molecule, particularly the presence of chloro and nitrile substituents, contribute to its unique reactivity and potential applications in drug discovery and material science.

The molecular structure of 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile consists of a pyridine core substituted with a chloro group at the 2-position and a 3-(3,4,5-trichlorophenyl) moiety at the 3-position, with a nitrile group at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds. The chloro substituents enhance the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions, while the nitrile group can undergo further functionalization via hydrolysis or reduction.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their therapeutic potential. Pyridine derivatives have been extensively studied due to their role as pharmacophores in various drugs targeting different diseases. For instance, studies have shown that certain pyridine-based compounds exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are crucial in cellular signaling pathways. The compound 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile has been explored as a building block in the synthesis of potential inhibitors for these targets.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The chloro and nitrile groups provide multiple sites for further modification, allowing chemists to tailor the molecule for specific applications. For example, the nitrile group can be hydrolyzed to form a carboxylic acid or reduced to an amine, while the chloro group can be displaced by various nucleophiles. This flexibility makes 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile an attractive candidate for use in library synthesis programs aimed at discovering new bioactive molecules.

Recent research has also highlighted the importance of understanding the electronic properties of heterocyclic compounds in drug design. The presence of multiple halogen atoms in 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile influences its interaction with biological targets by modulating electron density and lipophilicity. These properties are critical factors in determining drug efficacy and pharmacokinetics. Computational studies have shown that subtle changes in the substitution pattern can significantly alter binding affinity to biological receptors, underscoring the need for precise structural design.

The agrochemical industry has also benefited from the exploration of pyridine derivatives like 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile. Pyridine-based compounds are known for their role as intermediates in the synthesis of pesticides and herbicides due to their ability to interfere with metabolic pathways in pests. The structural complexity of this compound suggests potential applications in developing next-generation agrochemicals with improved selectivity and environmental safety. Researchers are investigating its derivatives as candidates for use in sustainable agriculture practices.

Another area where this compound shows promise is in materials science. Pyridine derivatives have been used in the development of organic semiconductors and catalysts due to their ability to form stable coordination complexes with metals. The electron-withdrawing nature of the nitrile group and the presence of multiple halogen atoms make 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile a suitable candidate for designing advanced materials with tailored electronic properties.

In conclusion,2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile (CAS No. 1361592-77-9) is a multifaceted compound with significant potential in pharmaceuticals、agrochemicals，and materials science。 Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules，while its reactivity allows for further functionalization to meet specific research needs。 As our understanding of heterocyclic chemistry continues to evolve，compounds like this will undoubtedly play an increasingly important role in advancing scientific discovery and innovation.